Cas no 800407-94-7 (2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)-)

• Product Name: 2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)-
• CAS No: 800407-94-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 706402
• PubChem ID: 71421336
• Update Time: 2025-04-19

2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)-
• 800407-94-7
• (2S)-4-[(1R)-1-Phenylethyl]morpholine-2-carbonitrile
• DTXSID70840495

• Inchi： 1S/C13H16N2O/c1-11(12-5-3-2-4-6-12)15-7-8-16-13(9-14)10-15/h2-6,11,13H,7-8,10H2,1H3/t11-,13-/m1/s1
• InChI Key： KSRYMXVTXHDXOC-DGCLKSJQSA-N
• SMILES： O1CCN(C[C@H]1C#N)[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3Ų